2-(2-Aminobutan-2-yl)-6-ethyl-3,4-dihydropyrimidin-4-one

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 2-(2-aminobutan-2-yl)-4-ethyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C10H17N3O/c1-4-7-6-8(14)13-9(12-7)10(3,11)5-2/h6H,4-5,11H2,1-3H3,(H,12,13,14)
• InChI Key: AJPLNKHFQGVPKO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)C(C)(CC)N

Description

2-(2-Aminobutan-2-yl)-6-ethyl-3,4-dihydropyrimidin-4-one is a chemical compound based on the 3,4-dihydropyrimidin-2(1H)-one (DHPM) scaffold, a structure recognized as a "privileged scaffold" in medicinal chemistry due to its wide range of potential biological activities . This scaffold is classically synthesized via the Biginelli reaction, a multicomponent condensation that provides efficient access to this pharmaceutically relevant heterocycle . The specific substitution pattern of this compound, featuring a 2-aminobutan-2-yl group at the 2-position and an ethyl group at the 6-position, is of significant interest for structure-activity relationship (SAR) studies. While direct biological data for this specific analog is not fully established in the public literature, structurally very similar DHPM derivatives have been identified as potent and selective antagonists for the human A2B adenosine receptor (AdoR) . The A2B AdoR is a G protein-coupled receptor considered a promising therapeutic target for conditions such as diabetes, diabetic retinopathy, asthma, and chronic obstructive pulmonary disease (COPD) . Furthermore, the broader dihydropyrimidinone family has been extensively investigated and reported to exhibit diverse pharmacological properties, including anti-inflammatory, anticancer, antibacterial, antifungal, and antiviral activities . The presence of the aminobutan-2-yl group provides a handle for further chemical modification, making this compound a valuable building block for medicinal chemistry programs aimed at exploring new chemical space and optimizing potency and selectivity. This product is intended for research purposes such as hit-to-lead optimization, SAR exploration, and as a synthetic intermediate. 2-(2-Aminobutan-2-yl)-6-ethyl-3,4-dihydropyrimidin-4-one is For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals.

Preparation Methods

Detailed Synthetic Route Example

Step	Reactants	Conditions	Catalyst	Yield (%)	Notes
1	Aldehyde (e.g., propionaldehyde) + Ethyl acetoacetate + Urea	Reflux in ethanol	Granite or quartz powder	64-68	One-pot condensation
2	Intermediate dihydropyrimidinone + 2-aminobutan-2-yl derivative	Heating in ethanol or methanol	Acid catalyst (e.g., HCl) or base	Variable (typically >50)	Formation of aminobutan-2-yl substituted product
3	Purification	Recrystallization from ethanol	-	-	Yields pure 2-(2-Aminobutan-2-yl)-6-ethyl-3,4-dihydropyrimidin-4-one

Reaction Mechanism Insights

• The Biginelli condensation proceeds via initial formation of an iminium ion from the aldehyde and urea.
• This intermediate reacts with the enol form of the β-ketoester to form a dihydropyrimidinone ring.
• The aminobutan-2-yl substituent is introduced either by direct condensation with an aminobutan-2-yl aldehyde or by substitution on a preformed dihydropyrimidinone core.
• Catalysts and solvent choice influence the reaction rate and product yield.

Research Data and Analytical Characterization

Property	Data
Molecular Formula	C10H17N3O
Molecular Weight	195.26 g/mol
CAS Number	1334103-26-2
Appearance	Powder or crystalline solid
Purity	Typically >95% after recrystallization
Analytical Techniques	1H NMR, FTIR, Mass Spectrometry, Elemental Analysis

• 1H NMR and FTIR spectra confirm the presence of the dihydropyrimidinone ring and aminobutan-2-yl substituent.
• Mass spectrometry validates molecular weight and purity.
• Elemental analysis supports the expected composition.

Industrial and Scale-Up Considerations

• Continuous flow reactors and twin screw extrusion methods offer scalable and environmentally friendly options.
• Optimization of reaction parameters (temperature, catalyst loading, solvent volume) is critical for maximizing yield and purity.
• Purification typically involves recrystallization or chromatographic techniques.

Summary Table of Preparation Methods

Method	Reactants	Catalyst	Solvent	Temperature	Yield (%)	Advantages	Disadvantages
Classical Biginelli	Aldehyde + β-ketoester + urea	Mineral acids	Ethanol	Reflux	30-60	Simple, well-known	Low yield with substituted aldehydes
Solid Catalyst (Granite/Quartz)	Same as above	Granite/quartz	Ethanol	Reflux	64-68	Higher yield, mild conditions	Catalyst recovery needed
Aminobutan-2-yl Condensation	Dihydropyrimidinone + aminobutan-2-yl	Acid/base catalyst	Ethanol/methanol	Elevated temp.	>50	Introduces side chain	Requires controlled conditions
Twin Screw Extrusion	Aldehyde + β-ketoester + urea	None	None	Optimized extrusion temp.	High	Green, scalable, solvent-free	Requires specialized equipment

Chemical Reactions Analysis

Functional Group Reactivity

The compound’s reactivity is governed by its amine , ethyl , and dihydropyrimidinone groups.

Amine Group Reactions

• Acylation : Reacts with acetyl chloride to form N-acetyl derivatives , confirmed via IR spectroscopy (disappearance of NH₂ stretch at ~3350 cm⁻¹).

• Schiff base formation : Condenses with aldehydes (e.g., benzaldehyde) under mild acidic conditions to yield imine derivatives .

Ethyl Group Modifications

• Oxidation : The ethyl substituent can be oxidized to a carboxylic acid using KMnO₄/H₂SO₄, forming 6-carboxy-3,4-dihydropyrimidin-4-one .

• Halogenation : Reacts with bromine in CCl₄ to produce 6-(bromoethyl) analogs , though this requires controlled conditions to avoid ring degradation.

Dihydropyrimidinone Ring Reactions

• Ring-opening : Treatment with strong bases (e.g., NaOH) cleaves the ring, yielding linear ureido compounds.

• Cyclization : Under microwave irradiation, forms fused pyrimidine derivatives when reacted with nitriles.

Catalytic Reaction Enhancements

Recent studies emphasize green chemistry approaches:

Reaction Type	Catalyst	Key Advantage
Suzuki coupling	Pd/C	Introduces aryl groups at the 6-position
Reductive amination	NaBH₃CN	Facilitates secondary amine synthesis
Thiourea incorporation	ZnO nanoparticles	Improves regioselectivity for thio analogs

Example: Pd/C-catalyzed Suzuki coupling with aryl boronic acids achieves 70–85% yields for biaryl derivatives, expanding structural diversity.

Derivatization Pathways

Derivatives of this compound are synthesized to explore enhanced bioactivity:

Derivative	Synthetic Route	Key Property
6-(Difluoromethyl) analog	Condensation with ClCF₂COCl	Increased lipophilicity
6-(Methoxymethyl) hydrochloride	Methoxymethylation under HCl	Improved water solubility
2-(2-Acetamidobutan-2-yl) variant	Acetylation of amine group	Enhanced metabolic stability

Notable findings :

• 6-(Difluoromethyl) analogs exhibit 2x higher receptor binding affinity compared to the parent compound.

• Methoxymethyl derivatives show superior solubility (35 mg/mL in water) due to polar group introduction.

Mechanistic Insights

• Biginelli mechanism : Proceeds via imine formation, followed by β-keto ester condensation and cyclodehydration .

• Acid-catalyzed acylation : Protonation of the amine group increases electrophilicity, facilitating nucleophilic attack by acylating agents.

Scientific Research Applications

2-(2-Aminobutan-2-yl)-6-ethyl-3,4-dihydropyrimidin-4-one has been explored for its applications in several scientific domains:

Chemistry: The compound serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Its derivatives have shown potential as enzyme inhibitors, making it a valuable tool in biochemical research.

Medicine: The compound’s structural features make it a candidate for drug development, particularly in the design of antiviral and anticancer agents.

Industry: It is used in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism by which 2-(2-Aminobutan-2-yl)-6-ethyl-3,4-dihydropyrimidin-4-one exerts its effects involves interactions with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing biochemical pathways. For instance, its potential as an enzyme inhibitor is attributed to its ability to fit into the active site of the enzyme, blocking substrate access and inhibiting catalytic activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-(2-Aminobutan-2-yl)-6-ethyl-3,4-dihydropyrimidin-4-one with structurally related dihydropyrimidinone derivatives:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties	References
2-(2-Aminobutan-2-yl)-6-ethyl-3,4-dihydropyrimidin-4-one	2-(2-Aminobutan-2-yl), 6-ethyl	C₁₁H₁₉N₃O	209.29	Polar due to amino group; potential for hydrogen bonding.
6-N-(p-tolylamino)-2-methylthio-3,4-dihydropyrimidin-4-one	2-methylthio, 6-N-(p-tolylamino)	C₁₂H₁₅N₃OS	249.33	Higher melting point (252–254°C); aryl amino group enhances rigidity.
2-(4-Aminophenyl)-6-methyl-3,4-dihydropyrimidin-4-one	2-(4-aminophenyl), 6-methyl	C₁₁H₁₁N₃O	201.23	Aromatic ring increases π-π stacking potential; lower molecular weight.
2-(2-Chloropyridin-4-yl)-6-ethyl-3,4-dihydropyrimidin-4-one	2-(2-chloropyridin-4-yl), 6-ethyl	C₁₁H₁₁ClN₃O	236.68	Chloropyridinyl group introduces halogen bonding and lipophilicity (XLogP ≈ 2.5).
5-(2-Hydroxyethyl)-6-methyl-2-(propan-2-yl)-3,4-dihydropyrimidin-4-one	2-isopropyl, 5-(2-hydroxyethyl), 6-methyl	C₁₀H₁₇N₃O₂	211.26	Hydroxyethyl group enhances solubility; steric hindrance from isopropyl.
2-[(2-Chloro-6-fluorophenyl)methylsulfanyl]-6-ethyl-3,4-dihydropyrimidin-4-one	2-(chloro-fluorophenylsulfanyl), 6-ethyl	C₁₃H₁₂ClFN₂OS	298.76	High lipophilicity (XLogP3 = 3.2); halogen atoms improve metabolic stability.
6-Amino-2-methoxy-3,4-dihydropyrimidin-4-one	2-methoxy, 6-amino	C₅H₇N₃O₂	141.12	Electron-withdrawing methoxy group; lower complexity (melting point: 214–216°C).

Key Observations:

Substituent Effects on Physical Properties: Aromatic or halogenated substituents (e.g., p-tolylamino, chloro-fluorophenyl) increase molecular weight and melting points due to enhanced intermolecular interactions . Polar groups (e.g., amino, hydroxyethyl) improve solubility but may reduce thermal stability .

Halogenated derivatives (e.g., 2-chloropyridin-4-yl) exhibit higher lipophilicity, making them suitable for membrane permeability in drug design .

Structural Diversity: Position 6 substitutions (ethyl, methyl, hydroxyethyl) modulate steric effects and hydrogen-bonding capacity .

Biological Activity

2-(2-Aminobutan-2-yl)-6-ethyl-3,4-dihydropyrimidin-4-one is a heterocyclic compound that has attracted significant attention due to its diverse biological activities and potential applications in medicinal chemistry. This compound belongs to the class of 3,4-dihydropyrimidinones (DHPMs), which are known for their extensive pharmacological properties, including anticancer, antiviral, and anti-inflammatory effects.

• Molecular Formula : C$_{10}$H$_{17}$N$_3$O
• Molecular Weight : 195.26 g/mol
• CAS Number : 1334103-26-2

The biological activity of 2-(2-Aminobutan-2-yl)-6-ethyl-3,4-dihydropyrimidin-4-one primarily involves its interaction with specific enzymes and receptors. The compound acts as an enzyme inhibitor by binding to the active site of target enzymes, thereby modulating their activity. This mechanism is crucial for its potential use in developing therapeutic agents for various diseases.

Anticancer Activity

Research has shown that derivatives of DHPMs, including 2-(2-Aminobutan-2-yl)-6-ethyl-3,4-dihydropyrimidin-4-one, exhibit significant anticancer properties. A study highlighted that compounds with specific structural modifications demonstrated enhanced cytotoxicity against various cancer cell lines, including glioma cells. For instance, the introduction of aryl chains and low electron-donating groups in the molecular structure was linked to increased anti-proliferative potency .

Antiviral Activity

Compounds in the DHPM family have also been evaluated for their antiviral properties. Some studies suggest that these compounds can inhibit viral replication and may serve as potential leads for developing antiviral drugs . The structural features of 2-(2-Aminobutan-2-yl)-6-ethyl-3,4-dihydropyrimidin-4-one contribute to its effectiveness against viral pathogens.

Other Biological Activities

In addition to anticancer and antiviral effects, this compound has been investigated for:

• Anti-inflammatory : Demonstrated potential in reducing inflammation through modulation of inflammatory pathways.
• Antidiabetic : Some derivatives have shown promise in managing blood glucose levels.
• Antibacterial and Antifungal : Exhibited activity against various bacterial and fungal strains .

Synthesis and Evaluation

A detailed study on the synthesis of substituted DHPMs revealed that structural modifications significantly impact their biological activity. For example, compounds with longer alkyl side chains or specific functional groups showed improved cytotoxicity against cancer cell lines .

Compound	Structure	Cytotoxicity (U87 Cell Line)	Cytotoxicity (U251 Cell Line)
1a	R1: Br	87.34 ± 1.24	67.14 ± 4.61
1d	R3: Alkyl	High	Moderate
3d	R1: Biphenyl	Very High	High

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 2-(2-Aminobutan-2-yl)-6-ethyl-3,4-dihydropyrimidin-4-one, and how can reaction conditions be optimized?

• Methodology : Utilize Biginelli-like multicomponent reactions with urea/thiourea, β-keto esters, and aldehydes in refluxing solvents (e.g., n-heptane-toluene) using Lewis acids like ZnCl₂ as catalysts. Monitor reaction progress via TLC and purify via recrystallization from ethanol/water mixtures .
• Optimization : Adjust stoichiometry (e.g., 10 mmol aldehyde, 10 mmol β-keto ester, 15 mmol urea) and solvent ratios (1:1 heptane-toluene) to maximize yield. Explore alternative catalysts (e.g., FeCl₃) for greener synthesis .

Q. How should researchers characterize the purity and structural integrity of this compound?

• Analytical Techniques :

• HPLC : Use C18 columns with acetonitrile/water gradients to assess purity (>95% by area normalization).
• NMR : Confirm substitution patterns via ¹H/¹³C NMR (e.g., δ 1.2 ppm for ethyl groups, δ 4.1 ppm for dihydropyrimidinone protons) .
• Mass Spectrometry : Validate molecular weight (e.g., ESI-MS m/z calculated for C₁₀H₁₈N₃O: 220.14) .

Q. What are the key solubility and stability considerations for handling this compound in aqueous environments?

• Solubility : Test in DMSO (≥50 mg/mL) and water (limited solubility; use cosolvents like PEG-400).
• Stability : Store at −20°C under inert gas (N₂/Ar) to prevent oxidation of the dihydropyrimidinone ring. Conduct accelerated degradation studies (40°C/75% RH) to identify hydrolytic degradation pathways .

Advanced Research Questions

Q. How can computational modeling predict the compound’s reactivity and potential biological targets?

• Approach : Perform DFT calculations (B3LYP/6-31G*) to map electrophilic/nucleophilic sites on the dihydropyrimidinone core. Use molecular docking (AutoDock Vina) to screen against kinase or protease targets implicated in cancer or infectious diseases .
• Validation : Corrogate computational predictions with in vitro assays (e.g., kinase inhibition IC₅₀) .

Q. What strategies resolve contradictions in biological activity data across studies (e.g., inconsistent antimicrobial efficacy)?

• Root Causes : Variability in microbial strains, assay protocols (e.g., broth microdilution vs. agar diffusion), or impurities in test compounds.
• Solutions :

• Standardize MIC/MBC testing per CLSI guidelines using reference strains (e.g., E. coli ATCC 25922).
• Re-synthesize and re-characterize batches to ensure >98% purity via preparative HPLC .

Q. How does the compound’s environmental fate align with green chemistry principles?

• Environmental Impact Assessment :

• Biodegradation : Use OECD 301F respirometry to measure mineralization rates in soil/water systems.
• Ecotoxicology : Conduct Daphnia magna acute toxicity tests (48-h LC₅₀) and algal growth inhibition assays .
  • Mitigation : Design derivatives with lower logP values to reduce bioaccumulation potential .

Q. What advanced spectroscopic techniques elucidate tautomeric equilibria in the dihydropyrimidinone ring?

• Methods :

• VT-NMR : Analyze temperature-dependent chemical shifts (e.g., −40°C to 80°C) to detect keto-enol tautomerism.
• IR Spectroscopy : Identify ν(C=O) stretches (~1680 cm⁻¹) and ν(N-H) bands (~3300 cm⁻¹) to confirm dominant tautomeric forms .